Cas no 4058-53-1 (3,4-Pentadienoic acid, 2,2-dimethyl-)

• Product Name: 3,4-Pentadienoic acid, 2,2-dimethyl-
• CAS No: 4058-53-1
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 1515202
• PubChem ID: 13396743
• Update Time: 2025-04-21

3,4-Pentadienoic acid, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pentadienoic acid, 2,2-dimethyl-
• 2,2-dimethylpenta-3,4-dienoic acid
• DTXSID90539273
• 4058-53-1
• AKOS006379395
• SCHEMBL11610973

• Inchi： 1S/C7H10O2/c1-4-5-7(2,3)6(8)9/h5H,1H2,2-3H3,(H,8,9)
• InChI Key： LIBWJKFLHQWZGR-UHFFFAOYSA-N
• SMILES： OC(C(C=C=C)(C)C)=O

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3